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Compound of Interest

Compound Name: p-Tolyl octanoate

Cat. No.: B1582236

CAS Number: 59558-23-5
Synonyms: p-Cresyl octanoate, 4-Methylphenyl octanoate, p-Tolyl caprylate

This technical guide provides an in-depth overview of p-Tolyl octanoate, a chemical
compound utilized primarily in the flavor and fragrance industries. The information is tailored for
researchers, scientists, and professionals involved in drug development and chemical
synthesis.

Chemical and Physical Properties

p-Tolyl octanoate is a colorless, oily liquid with a floral and somewhat indolic, narcissus-like
odor.[1] It is a stable ester under normal conditions and is valued for its persistent, yet discrete,
fragrance profile.[1] Key quantitative data are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C15H2202 [2]
Molecular Weight 234.33 g/mol [2]
Boiling Point 175 °C at 12 mmHg [1]
Density 0.95 g/cm?3 [1]
Refractive Index 1.4840 - 1.4860 [1]
Flash Point 168 °C [1]

N Insoluble in water; soluble in
Solubility ] [1]
alcohol and oils.

LogP 5.20 [1]

Synthesis

The synthesis of p-tolyl octanoate is typically achieved through the esterification of p-cresol
with octanoic acid. A common laboratory-scale procedure utilizes phosphorus oxychloride as a
catalyst.[1] While a specific, detailed protocol for this exact transformation is not readily
available in the searched literature, a general and adaptable experimental procedure based on
analogous esterifications is provided below.

Experimental Protocol: Synthesis of p-Tolyl Octanoate

This protocol is adapted from the synthesis of similar phenolic esters.

Materials:

p-Cresol

Octanoic acid

Phosphorus oxychloride (catalyst)

Anhydrous toluene (solvent)
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5% Sodium hydroxide solution
Saturated sodium chloride solution (brine)
Anhydrous magnesium sulfate

Ethyl acetate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve p-cresol (1.0 equivalent) and octanoic acid (1.2 equivalents) in
anhydrous toluene.

Catalyst Addition: Slowly add a catalytic amount of phosphorus oxychloride to the stirred
solution.

Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC). The reaction is typically complete within 4-6 hours.

Work-up:
o Cool the reaction mixture to room temperature.

o Carefully pour the mixture into a separatory funnel containing 5% sodium hydroxide
solution to neutralize the acidic catalyst and remove unreacted p-cresol and octanoic acid.

o Separate the organic layer and wash it sequentially with 5% sodium hydroxide solution,
water, and finally with brine.

o Dry the organic layer over anhydrous magnesium sulfate.
Purification:
o Filter off the drying agent.

o Remove the solvent under reduced pressure using a rotary evaporator.
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o The crude p-tolyl octanoate can be further purified by vacuum distillation to yield the final
product.

Logical Workflow for Synthesis:

Neutralization (5% NaOH)

Work-up Purification
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Click to download full resolution via product page

Caption: General workflow for the synthesis of p-Tolyl octanoate.

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the characterization of p-tolyl octanoate. While a
comprehensive set of publicly available, authenticated spectra is limited, the following tables
provide expected and reported spectral data.
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Mass Spectrometry

The electron ionization mass spectrum of p-tolyl octanoate is characterized by a molecular ion

peak and several key fragment ions.

m/z Putative Fragment Notes
234 [M]* Molecular ion
Fragment corresponding to p-
108 [C7HsQO]* J P grop
cresol, often the base peak.
Loss of a hydrogen atom from
107 [C7H70]*
the p-cresol fragment.
Tropylium ion, characteristic of
91 [C7H7]* o
toluene derivatives.
Butyl cation, a common
57 [CaHo]* fragment from the octanoyl
chain.
Propyl cation, another
43 [CsHA]*

fragment from the alkyl chain.

Fragmentation Pathway Diagram:
McLafferty

rearrangement p-Cresol radical cation - OH Tropylium ion

(m/z 108) (m/z 91)
p-Tolyl Octanoate A

- C3H40O Butyl cation
>
(m/z 57)

(m/z 234)
Click to download full resolution via product page

- O-p-tolyl
ptoly Octanoyl cation

(m/z 127)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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